2-Amino-1-(4-phenylpiperidin-1-yl)ethanone

• Molecular Formula: C13H18N2O
• Molecular Weight: 218.29 g/mol
• IUPAC Name: 2-amino-1-(4-phenylpiperidin-1-yl)ethanone
• InChI: InChI=1S/C13H18N2O/c14-10-13(16)15-8-6-12(7-9-15)11-4-2-1-3-5-11/h1-5,12H,6-10,14H2
• InChI Key: QTQPJRHXYCQRLX-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C2=CC=CC=C2)C(=O)CN

Description

2-Amino-1-(4-phenylpiperidin-1-yl)ethanone is an organic compound that belongs to the class of piperidine derivatives Piperidine is a six-membered heterocycle containing one nitrogen atom

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Amino-1-(4-phenylpiperidin-1-yl)ethanone typically involves the reaction of 4-phenylpiperidine with an appropriate aminating agent. One common method involves the use of 2-aminoacetophenone as a starting material. The reaction is carried out in the presence of a suitable catalyst and under controlled temperature conditions to ensure the formation of the desired product .

Industrial Production Methods

Industrial production of 2-Amino-1-(4-phenylpiperidin-1-yl)ethanone may involve large-scale synthesis using optimized reaction conditions to maximize yield and purity. The process typically includes steps such as purification and crystallization to obtain the compound in its pure form .

Chemical Reactions Analysis

Types of Reactions

2-Amino-1-(4-phenylpiperidin-1-yl)ethanone can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the compound into its corresponding alcohols or amines.

Substitution: The compound can participate in nucleophilic substitution reactions, where the amino group can be replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are commonly used.

Substitution: Nucleophilic substitution reactions often involve reagents like alkyl halides and acyl chlorides.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or aldehydes, while reduction can produce alcohols or amines .

Scientific Research Applications

2-Amino-1-(4-phenylpiperidin-1-yl)ethanone has several scientific research applications, including:

Medicinal Chemistry: The compound is used as a building block in the synthesis of various pharmaceuticals, particularly those targeting the central nervous system.

Organic Synthesis: It serves as an intermediate in the synthesis of more complex organic molecules.

Biological Studies: The compound is used in studies investigating the biological activity of piperidine derivatives and their potential therapeutic effects.

Mechanism of Action

The mechanism of action of 2-Amino-1-(4-phenylpiperidin-1-yl)ethanone involves its interaction with specific molecular targets in the body. The compound may act on neurotransmitter receptors or enzymes, modulating their activity and leading to various physiological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

• 2-(4-Aminophenoxy)-1-(piperidin-1-yl)ethanone
• 2-(Cyclopropylmethylamino)-1-(4-phenylpiperidin-1-yl)ethanone
• 2-Phenyl-1-(piperidin-1-yl)ethanone

Uniqueness

2-Amino-1-(4-phenylpiperidin-1-yl)ethanone is unique due to its specific structural features, which confer distinct chemical and biological properties. Its amino group and piperidine ring make it a versatile intermediate in organic synthesis and a valuable compound in medicinal chemistry .

Biological Activity

2-Amino-1-(4-phenylpiperidin-1-yl)ethanone, a compound belonging to the piperidine class, has garnered attention in pharmacological research due to its significant biological activities, particularly its interactions with neurotransmitter systems. This article explores the compound's biological activity, synthesis methods, and potential therapeutic applications based on diverse research findings.

Chemical Structure and Properties

The molecular formula of 2-amino-1-(4-phenylpiperidin-1-yl)ethanone is C13H18N2O. Its structure features a piperidine ring substituted with a phenyl group and an ethanone side chain, which is crucial for its biological activity. The compound's ability to modulate neurotransmitter systems makes it a candidate for further pharmacological exploration.

Neurotransmitter Interaction

Research indicates that 2-amino-1-(4-phenylpiperidin-1-yl)ethanone exhibits notable biological activities related to neurotransmitter modulation. It has been shown to inhibit butyrylcholinesterase (BChE), an enzyme involved in neurotransmitter hydrolysis, which may have implications for neurodegenerative diseases such as Alzheimer's. The inhibition of BChE can enhance cholinergic signaling, potentially improving cognitive function in affected individuals.

Anticancer Potential

In addition to its neurological implications, studies have indicated that compounds similar to 2-amino-1-(4-phenylpiperidin-1-yl)ethanone may possess anticancer properties. For instance, certain derivatives have demonstrated cytotoxic effects against various cancer cell lines, suggesting that structural modifications could lead to enhanced antiproliferative activity .

Synthesis Methods

The synthesis of 2-amino-1-(4-phenylpiperidin-1-yl)ethanone typically involves several chemical reactions that can be tailored based on desired derivatives. Common methods include:

• Condensation Reactions : Combining piperidine derivatives with appropriate carbonyl compounds.
• Reduction Reactions : Reducing intermediates to achieve the final amine structure.

These synthetic pathways are crucial for producing analogs with varying biological activities.

Case Study 1: Neuroprotective Effects

A study highlighted the neuroprotective effects of 2-amino-1-(4-phenylpiperidin-1-yl)ethanone on models of cognitive impairment. The compound was found to significantly improve memory retention in rodent models subjected to neurotoxic agents, indicating its potential as a therapeutic agent in treating cognitive decline.

Case Study 2: Anticancer Activity

Another investigation focused on the antiproliferative effects of structurally similar compounds in cancer cell lines. Compounds derived from the piperidine framework showed IC50 values in the low micromolar range against various cancer types, suggesting that modifications to the piperidine structure could yield effective anticancer agents .

Comparative Analysis with Similar Compounds

The following table summarizes some compounds structurally related to 2-amino-1-(4-phenylpiperidin-1-yl)ethanone and their unique properties:

Compound Name	Structural Features	Unique Properties
2-(3-Phenylpiperidin-1-yl)ethanamine	Similar piperidine structure	Varying receptor affinity
3-Phenoxy-2-phenylpiperidine	Phenoxy substitution	Distinct binding characteristics
1,3-Dimethyl-2-phenylpiperidine	Dimethyl substitution	Enhanced lipophilicity affecting bioavailability

This comparative analysis illustrates how specific substitutions can influence biological activity and receptor interactions.